![molecular formula C10H15N3O2 B4733837 N-(2-methoxyethyl)-N'-(2-pyridinylmethyl)urea](/img/structure/B4733837.png)
N-(2-methoxyethyl)-N'-(2-pyridinylmethyl)urea
Overview
Description
N-(2-methoxyethyl)-N'-(2-pyridinylmethyl)urea, also known as MPN, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
N-(2-methoxyethyl)-N'-(2-pyridinylmethyl)urea inhibits the activity of PKC by binding to its regulatory domain. This binding prevents the activation of PKC by diacylglycerol (DAG) and phorbol esters, which are known activators of PKC. This inhibition of PKC activity results in the inhibition of cell proliferation and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have significant biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. This compound has also been found to inhibit the aggregation of beta-amyloid, which is a key factor in the pathogenesis of Alzheimer's disease. Additionally, this compound has been found to have anti-inflammatory effects, as it inhibits the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
N-(2-methoxyethyl)-N'-(2-pyridinylmethyl)urea has several advantages for lab experiments. It is a potent inhibitor of PKC, which makes it a valuable tool for studying the role of PKC in various cellular processes. This compound has also been found to have anti-inflammatory effects, which makes it a useful tool for studying the mechanisms of inflammation. However, this compound has some limitations for lab experiments. It has poor solubility in aqueous solutions, which makes it difficult to use in some experiments. Additionally, this compound has been found to have some cytotoxic effects, which limits its use in some cell-based assays.
Future Directions
There are several future directions for the study of N-(2-methoxyethyl)-N'-(2-pyridinylmethyl)urea. One potential direction is the development of more potent and selective PKC inhibitors based on the structure of this compound. Another potential direction is the study of the effects of this compound on other cellular processes, such as autophagy and apoptosis. Additionally, the development of new formulations of this compound with improved solubility and reduced cytotoxicity could expand its use in lab experiments.
Scientific Research Applications
N-(2-methoxyethyl)-N'-(2-pyridinylmethyl)urea has been extensively studied for its potential applications in various fields of scientific research. It has been found to be a potent inhibitor of protein kinase C (PKC), which makes it a potential therapeutic agent for the treatment of cancer. This compound has also been studied for its potential applications in the treatment of Alzheimer's disease, as it has been found to inhibit the aggregation of beta-amyloid, which is a key factor in the pathogenesis of Alzheimer's disease.
Properties
IUPAC Name |
1-(2-methoxyethyl)-3-(pyridin-2-ylmethyl)urea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O2/c1-15-7-6-12-10(14)13-8-9-4-2-3-5-11-9/h2-5H,6-8H2,1H3,(H2,12,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIYGQSUHYXMBJO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)NCC1=CC=CC=N1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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